Cas no 238403-48-0 (1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane)

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane is a specialized heterocyclic compound featuring a diazepane core substituted with a trifluoromethylpyrimidine moiety. Its unique structure combines the stability of the diazepane ring with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound's pyrimidine component enhances its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its trifluoromethyl group improves metabolic stability and lipophilicity, which can be advantageous in drug design. The compound is typically used in controlled research environments due to its precise reactivity profile.

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane structure

238403-48-0 structure

Product Name:1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane

CAS No:238403-48-0

MF:C₁₀H₁₃F₃N₄

MW:246.232231855392

MDL:MFCD00728997

CID:245513

PubChem ID:2782067

Update Time:2025-10-19

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane
- 1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane
- 1H-1,4-Diazepine,hexahydro-1-[4-(trifluoromethyl)-2-pyrimidinyl]-
- AKOS005071991
- MFCD00728997
- A816931
- 238403-48-0
- 1-(4-(Trifluoromethyl)pyrimidin-2-yl)-1,4-diazepane
- F30178
- SB58256
- 1-[4-(Trifluoromethyl)pyrimid-2-yl]homopiperazine
- W-206857
- CS-0312872
- FT-0607155
- CB-0810
- SCHEMBL2005654
- 1-[4-(trifluoromethyl)pyrimidin-2-yl]homopiperazine
- Maybridge1_000269
- DTXSID10381918
- XVAZHAVSZFQOOQ-UHFFFAOYSA-N
- HMS542E05
- 1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane
- MDL： MFCD00728997
- Inchi： 1S/C10H13F3N4/c11-10(12,13)8-2-4-15-9(16-8)17-6-1-3-14-5-7-17/h2,4,14H,1,3,5-7H2
- InChI Key： XVAZHAVSZFQOOQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=NC(=N1)N1CCNCCC1)(F)F

Computed Properties

Exact Mass: 246.10900
Monoisotopic Mass: 246.109
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41A^2
XLogP3: 1.3

Experimental Properties

Density: 1.259
Melting Point: 50 °C
Boiling Point: 346.5°C at 760 mmHg
Flash Point: 163.4°C
Refractive Index: 1.48
PSA: 41.05000
LogP: 1.68890
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Safety Term：S26;S36/37/39;S45
HazardClass：IRRITANT
Risk Phrases：R34
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	005907-5g	1-[4-(Trifluoromethyl)pyrimid-2-yl]homopiperazine	238403-48-0	97%	5g	￡225.00	2022-03-01
Fluorochem	005907-10g	1-[4-(Trifluoromethyl)pyrimid-2-yl]homopiperazine	238403-48-0	97%	10g	￡440.00	2022-03-01
Chemenu	CM165159-5g	1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane	238403-48-0	95%	5g	$317	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T300618-1g	1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane	238403-48-0	97%	1g	¥514.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T300618-10g	1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane	238403-48-0	97%	10g	¥2986.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T300618-5g	1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane	238403-48-0	97%	5g	¥1853.90	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12054-25g	1-(4-(trifluoromethyl)pyrimidin-2-yl)-1,4-diazepane	238403-48-0	95%	25g	$1385	2023-09-07
Matrix Scientific	046136-500mg	1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane, >95%	238403-48-0	>95%	500mg	$97.00	2023-09-06
Matrix Scientific	046136-1g	1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane, >95%	238403-48-0	>95%	1g	$149.00	2023-09-06
Matrix Scientific	046136-5g	1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane, >95%	238403-48-0	>95%	5g	$472.00	2023-09-06

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Suppliers

Amadis Chemical Company Limited

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(CAS:238403-48-0)1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane

Order Number:A816931

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):547.0

Email:sales@amadischem.com

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